3-Aminobenzoic acid
3-Aminobenzoic acid
3-Aminobenzoic acid, popularly known as Mesalazine Impurity E, is a related compound of anti-inflammatory agent Mesalazine. Mesalazine belongs to a group of drugs referred to as aminosalicylates and is generally used in the treatment of inflammatory bowel disease.
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3-aminobenzoic acid is an aminobenzoic acid carrying an amino group at position 3. It derives from a benzoic acid. It is a conjugate acid of a 3-aminobenzoate.
m-Aminobenzoic acid, also known as 3-aminobenzoesaeure or 3-carboxyaniline, belongs to the class of organic compounds known as aminobenzoic acids. These are benzoic acids containing an amine group attached to the benzene moiety. m-Aminobenzoic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). m-Aminobenzoic acid has been detected in multiple biofluids, such as urine and blood. m-Aminobenzoic acid participates in a number of enzymatic reactions. In particular, m-aminobenzoic acid can be biosynthesized from benzoic acid. m-Aminobenzoic acid can also be converted into tricaine and 3-(oxaloamino)benzoic acid.
Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
3-aminobenzoic acid is an aminobenzoic acid carrying an amino group at position 3. It derives from a benzoic acid. It is a conjugate acid of a 3-aminobenzoate.
m-Aminobenzoic acid, also known as 3-aminobenzoesaeure or 3-carboxyaniline, belongs to the class of organic compounds known as aminobenzoic acids. These are benzoic acids containing an amine group attached to the benzene moiety. m-Aminobenzoic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). m-Aminobenzoic acid has been detected in multiple biofluids, such as urine and blood. m-Aminobenzoic acid participates in a number of enzymatic reactions. In particular, m-aminobenzoic acid can be biosynthesized from benzoic acid. m-Aminobenzoic acid can also be converted into tricaine and 3-(oxaloamino)benzoic acid.
Brand Name:
Vulcanchem
CAS No.:
99-05-8
VCID:
VC20833406
InChI:
InChI=1S/C7H7NO2/c8-6-3-1-2-5(4-6)7(9)10/h1-4H,8H2,(H,9,10)
SMILES:
C1=CC(=CC(=C1)N)C(=O)O
Molecular Formula:
C7H7NO2
Molecular Weight:
137.14 g/mol
3-Aminobenzoic acid
CAS No.: 99-05-8
Cat. No.: VC20833406
Molecular Formula: C7H7NO2
Molecular Weight: 137.14 g/mol
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Specification
| Description | 3-Aminobenzoic acid, popularly known as Mesalazine Impurity E, is a related compound of anti-inflammatory agent Mesalazine. Mesalazine belongs to a group of drugs referred to as aminosalicylates and is generally used in the treatment of inflammatory bowel disease. Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards. 3-aminobenzoic acid is an aminobenzoic acid carrying an amino group at position 3. It derives from a benzoic acid. It is a conjugate acid of a 3-aminobenzoate. m-Aminobenzoic acid, also known as 3-aminobenzoesaeure or 3-carboxyaniline, belongs to the class of organic compounds known as aminobenzoic acids. These are benzoic acids containing an amine group attached to the benzene moiety. m-Aminobenzoic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). m-Aminobenzoic acid has been detected in multiple biofluids, such as urine and blood. m-Aminobenzoic acid participates in a number of enzymatic reactions. In particular, m-aminobenzoic acid can be biosynthesized from benzoic acid. m-Aminobenzoic acid can also be converted into tricaine and 3-(oxaloamino)benzoic acid. |
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| CAS No. | 99-05-8 |
| Molecular Formula | C7H7NO2 |
| Molecular Weight | 137.14 g/mol |
| IUPAC Name | 3-aminobenzoic acid |
| Standard InChI | InChI=1S/C7H7NO2/c8-6-3-1-2-5(4-6)7(9)10/h1-4H,8H2,(H,9,10) |
| Standard InChI Key | XFDUHJPVQKIXHO-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC(=C1)N)C(=O)O |
| Canonical SMILES | C1=CC(=CC(=C1)N)C(=O)O |
| Melting Point | 173.0 °C 173°C |
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